![molecular formula C11H22O2S B1196176 11-Mercaptoundecanoic acid CAS No. 71310-21-9](/img/structure/B1196176.png)
11-Mercaptoundecanoic acid
Overview
Description
11-Mercaptoundecanoic acid (11-MUA) is a naturally occurring organic compound that is found in many organisms, including humans. 11-MUA is a fatty acid, with a molecular formula of C11H22O2S, and is an important component of the human body’s natural defense system. 11-MUA is also known to have a wide range of physiological and biochemical effects, and is used in many scientific research applications.
Scientific Research Applications
Adsorption on Metal Surfaces : Vogt et al. (1997) investigated the adsorption of 11-MUA on nickel surfaces, which is relevant in surface chemistry and material sciences (Vogt, Han, & Beebe, 1997).
Fluorescent Nanocluster Creation : Sun et al. (2015) utilized 11-MUA in the synthesis of fluorescent Ag/Au bimetallic nanoclusters, which can be used in bioimaging and sensing applications (Sun, Yang, Zhao, Chen, & Yang, 2015).
Detection of Heavy Metals : In a study by Sun, Zhang, and Jin (2013), 11-MUA was used to synthesize gold nanoclusters for detecting chromium ions, demonstrating its utility in environmental monitoring (Sun, Zhang, & Jin, 2013).
Corrosion Protection : Sun et al. (2018) explored the use of 11-MUA in fabricating coatings for corrosion protection on stainless steel, highlighting its applications in materials science and engineering (Sun, Lei, Liu, Fan, & Sun, 2018).
Polymer Synthesis : Kato, Toshima, and Matsumura (2005) demonstrated the use of 11-MUA in enzymatically synthesizing aliphatic polythioesters, relevant for polymer chemistry (Kato, Toshima, & Matsumura, 2005).
Monolayer Characterization : Sanders, Vargas, and Anderson (2008) used 11-MUA in electrochemical studies to characterize self-assembled monolayers, important in surface science and nanotechnology (Sanders, Vargas, & Anderson, 2008).
Mercury Detection in Biological Samples : Chang et al. (2013) utilized 11-MUA-capped gold nanodots for detecting mercury ions in biological samples, demonstrating its application in bioanalytical chemistry (Chang, Chang, Hung, Hsiung, Lin, & Huang, 2013).
Formation of Nanostructures : Shivhare and Scott (2015) reported the synthesis of 11-MUA protected gold clusters, useful in nanotechnology and material sciences (Shivhare & Scott, 2015).
Gold Nanorod Modification : Dai, Coutts, Zou, and Huo (2008) demonstrated the modification of gold nanorods using 11-MUA, which is significant in nanofabrication and photonics (Dai, Coutts, Zou, & Huo, 2008).
Real-Time Assay Development : Sun, Yang, Zhao, and Yang (2014) developed a real-time assay for pyrophosphatase activity using 11-MUA-capped gold nanoclusters, relevant in biochemical and clinical research (Sun, Yang, Zhao, & Yang, 2014).
Organic Solar Cell Improvement : Yang et al. (2015) investigated the incorporation of 11-MUA-stabilized gold nanoparticles in organic solar cells, demonstrating its potential in enhancing renewable energy technologies (Yang, Feng, Li, Wu, Fang, Wang, Geng, Yang, Li, Sun, & Gao, 2015).
Mechanism of Action
Target of Action
The primary target of 11-Mercaptoundecanoic acid (MUA) is the 3-oxoacyl-[acyl-carrier-protein] synthase 3 in Mycobacterium tuberculosis . This enzyme plays a crucial role in the condensation reaction of fatty acid synthesis by adding two carbons from malonyl-ACP .
Mode of Action
MUA interacts with its target through a Lewis acid-base reaction . The sulfur atom in the thiol group of MUA forms a strong bond with the target enzyme, thereby influencing its function .
Biochemical Pathways
fatty acid synthesis pathway . By interacting with the 3-oxoacyl-[acyl-carrier-protein] synthase 3, MUA could potentially influence the production rate of fatty acids .
Pharmacokinetics
It is known that mua forms aself-assembled monolayer (SAM) , which could influence its absorption and distribution
Result of Action
MUA modifies the surface of nanoparticles, facilitating their dispersion into water and solvent-based mediums . This property makes MUA a valuable tool in nanotechnology, where it is used to functionalize nanoparticles for various applications .
Action Environment
MUA is a pH-responsive ligand , meaning its action can be influenced by the pH of the environment . This property allows MUA to facilitate the dispersion of nanoparticles into various mediums, depending on the pH . Additionally, the long alkane chains in MUA contribute to its stability, making it resistant to changes in the environment .
Safety and Hazards
Future Directions
11-Mercaptoundecanoic acid has a certain surface activity and can be used as an emulsifier and surfactant raw material . It can also be used to prepare metal sulfide nanoparticles and synthesize organic sulfide compounds . Furthermore, it can be used as a catalyst in organic synthesis and a promoter in the rubber industry .
properties
IUPAC Name |
11-sulfanylundecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O2S/c12-11(13)9-7-5-3-1-2-4-6-8-10-14/h14H,1-10H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWOLZNVIRIHJHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCS)CCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00337585 | |
Record name | 11-Mercaptoundecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00337585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71310-21-9 | |
Record name | 11-Mercaptoundecanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71310-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 11-Mercaptoundecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00337585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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